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Compound of Interest

Compound Name: 1-Methyl-3-propylbenzene

Cat. No.: B093027

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 1-methyl-3-
propylbenzene (also known as m-propyltoluene) as a high-boiling aromatic solvent in various
organic reactions. Its unique physical properties make it an excellent alternative to more
common solvents like toluene or xylene, particularly for reactions requiring elevated
temperatures.

Properties of 1-Methyl-3-propylbenzene

1-Methyl-3-propylbenzene is a colorless liquid with a characteristic aromatic odor. It is
insoluble in water but miscible with many organic solvents.[1][2] Its key physical and chemical
properties are summarized below.
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Property Value Reference
CAS Number 1074-43-7 [31[4][5][6][7]
Molecular Formula CioH14 [31[5][6]
Molecular Weight 134.22 g/mol [31[5][6]
Boiling Point 181-182 °C [3]

Melting Point -83 °C [3]

Density 0.865 g/cm?3 [3]

Flash Point 68 °C [3]

Key Applications in Organic Synthesis

Due to its high boiling point and stability, 1-methyl-3-propylbenzene is particularly suitable for
reactions that require sustained high temperatures to proceed at a reasonable rate. Its
aromatic nature also makes it a good solvent for a wide range of organic compounds, including
starting materials and catalysts for common cross-coupling and substitution reactions.

Friedel-Crafts Alkylation and Acylation

The Friedel-Crafts reaction is a fundamental method for attaching alkyl or acyl substituents to
an aromatic ring.[1][8] 1-Methyl-3-propylbenzene can serve as a non-reactive, high-boiling
solvent for the alkylation or acylation of other aromatic substrates. It is particularly useful when
the reactants themselves are high-boiling liquids or solids, ensuring a homogeneous reaction
mixture at elevated temperatures.
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Grignard Reagent Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propylbenzene in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093027#using-1-methyl-3-propylbenzene-as-a-

solvent-in-organic-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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